Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate
Description
Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
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Scientific Research Applications
Luminescent Materials and Mechanochromic Properties
Research has shown that compounds related to Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate have been studied for their luminescent properties and mechanochromic behaviors. These compounds exhibit aggregation-enhanced emission (AEE) and can respond to multiple stimuli, making them potential candidates for optoelectronic applications and as sensors. The mechanochromic properties enable these materials to change color in response to mechanical stimuli, a characteristic valuable for developing pressure-sensitive materials (Srivastava et al., 2017).
Synthetic Methodologies
Another aspect of research focuses on the synthetic methodologies involving compounds structurally related to Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate. Studies have detailed the preparation of complex heterocyclic systems, which serve as building blocks for pharmaceuticals and agrochemicals. Such methodologies enable the synthesis of trisubstituted pyrroles, fused pyridines, and other naphthyridine derivatives, showcasing the versatility of these compounds in synthetic organic chemistry (Toplak et al., 1999).
Metal Ion Sensing and Chemosensors
The application in metal ion sensing, particularly in detecting nickel(II) and copper(II) ions, has been explored using vitamin K3 derivatives related to Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate. These studies have led to the development of chemosensors that exhibit a change in color upon binding to specific metal ions, a property that is essential for environmental monitoring and the pharmaceutical industry (Patil et al., 2017).
Antibacterial Applications
Compounds within the same structural family as Methyl 3-((7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate have been synthesized and evaluated for their antibacterial activities. Such research endeavors aim to discover new therapeutic agents to combat resistant bacterial strains, highlighting the importance of these compounds in the development of novel antibiotics (Bouzard et al., 1992).
properties
IUPAC Name |
methyl 3-[[7-methyl-3-(pyrrolidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3/c1-14-8-9-17-19(25-16-7-5-6-15(12-16)22(28)29-2)18(13-23-20(17)24-14)21(27)26-10-3-4-11-26/h5-9,12-13H,3-4,10-11H2,1-2H3,(H,23,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUHVUMADEIXJAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=CC(=C3)C(=O)OC)C(=O)N4CCCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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